Cas no 658082-31-6 (Benzoic acid,4-[[4-methyl-1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-)

• Product Name: Benzoic acid,4-[[4-methyl-1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-
• CAS No: 658082-31-6
• MF: C₂₇H₂₁NO₃
• MW: 407.460547208786
• CID: 1703041
• Update Time: 2024-09-02

Benzoic acid,4-[[4-methyl-1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[4-methyl-1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-
• Benzoic acid, 4-[[4-methyl-1-oxo-7-(3-phenyl-1-propyn-1-yl)-2(1H)-isoquinolinyl]methyl]-

• Inchi： 1S/C27H21NO3/c1-19-17-28(18-22-10-13-23(14-11-22)27(30)31)26(29)25-16-21(12-15-24(19)25)9-5-8-20-6-3-2-4-7-20/h2-4,6-7,10-17H,8,18H2,1H3,(H,30,31)
• InChI Key： BFBRUXHOIRAVSC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CN2C=C(C)C3=C(C2=O)C=C(C#CCC2=CC=CC=C2)C=C3)C=C1

Computed Properties

• Exact Mass: 407.15223

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 666.1±55.0 °C(Predicted)
• PSA: 57.61
• pka: 4.20±0.10(Predicted)